Cas no 2228682-17-3 (2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid
• CAS No: 2228682-17-3
• MF: C₁₄H₂₅NO₅
• MW: 287.352004766464
• CID: 6300615
• PubChem ID: 165833393
• Update Time: 2025-06-13

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid
• 2228682-17-3
• 2-(3-{[(tert-butoxy)carbonyl]amino}oxolan-3-yl)-3-methylbutanoic acid
• EN300-1882386

• Inchi： 1S/C14H25NO5/c1-9(2)10(11(16)17)14(6-7-19-8-14)15-12(18)20-13(3,4)5/h9-10H,6-8H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： QQUPLGYFDNMHNS-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C(=O)O)C(C)C)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.17327290g/mol
• Monoisotopic Mass: 287.17327290g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.9Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid

Comprehensive Overview of 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid (CAS No. 2228682-17-3)

2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid (CAS No. 2228682-17-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique tert-butoxycarbonyl (Boc) protected amino group and oxolane (tetrahydrofuran) ring, serves as a versatile intermediate in the synthesis of complex molecules. Its structural features make it particularly valuable for drug discovery, where peptide coupling and chiral synthesis are critical. Researchers are increasingly exploring its potential in developing small-molecule therapeutics, especially in targeting enzyme inhibitors and GPCR modulators.

The compound's CAS No. 2228682-17-3 is frequently searched in academic and industrial databases, reflecting its relevance in modern organic synthesis. One of the key reasons for its popularity is its role in protecting group chemistry. The Boc group is widely used to shield amines during multi-step reactions, ensuring selectivity and yield. Additionally, the presence of a 3-methylbutanoic acid moiety introduces a chiral center, making this compound a candidate for asymmetric catalysis and stereoselective transformations. These attributes align with current trends in green chemistry, where efficiency and atom economy are prioritized.

In recent years, the demand for high-purity intermediates like 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid has surged due to advancements in high-throughput screening and combinatorial chemistry. Pharmaceutical companies are leveraging such compounds to accelerate the discovery of novel bioactive molecules. A common query among researchers is how to optimize the synthetic route for this compound to minimize byproducts and maximize scalability. Studies suggest that microwave-assisted synthesis and flow chemistry techniques can enhance its production efficiency, addressing challenges in process chemistry.

Another area of interest is the compound's potential applications in prodrug design. The oxolane ring and carboxylic acid functionality offer opportunities for bioconjugation, enabling targeted drug delivery systems. This aligns with the growing focus on personalized medicine and precision therapeutics. Furthermore, its stability under physiological conditions makes it a candidate for oral bioavailability studies, a hot topic in pharmacokinetics research.

From an SEO perspective, keywords such as "Boc-protected amino acid synthesis", "chiral building blocks for drug discovery", and "CAS 2228682-17-3 applications" are highly relevant. These terms reflect the compound's utility in cutting-edge research and its alignment with industry needs. As the pharmaceutical sector continues to evolve, 2-(3-{(tert-butoxy)carbonylamino}oxolan-3-yl)-3-methylbutanoic acid is poised to remain a critical tool for scientists exploring next-generation therapeutics and sustainable synthetic methods.